molecular formula C10H12ClNO B8275860 2-Methyl-6-acetamidobenzyl chloride

2-Methyl-6-acetamidobenzyl chloride

Cat. No. B8275860
M. Wt: 197.66 g/mol
InChI Key: GFAFQSQABQVTDQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methyl-6-acetamidobenzyl chloride is a useful research compound. Its molecular formula is C10H12ClNO and its molecular weight is 197.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Methyl-6-acetamidobenzyl chloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Methyl-6-acetamidobenzyl chloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Methyl-6-acetamidobenzyl chloride

Molecular Formula

C10H12ClNO

Molecular Weight

197.66 g/mol

IUPAC Name

N-[2-(chloromethyl)-3-methylphenyl]acetamide

InChI

InChI=1S/C10H12ClNO/c1-7-4-3-5-10(9(7)6-11)12-8(2)13/h3-5H,6H2,1-2H3,(H,12,13)

InChI Key

GFAFQSQABQVTDQ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=CC=C1)NC(=O)C)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 2-methyl-6-acetamidobenzyl alcohol (30 g) and triethylamine (46.54 ml) in methylene chloride (300 ml) was added dropwise mesyl chloride (14.25 ml) below 8° C. The mixture was stirred under ice cooling for 30 minutes and then at room temperature for 20 minutes. The reaction mixture was washed with 1N-hydrochloric acid solution, water and saturated sodium bicarbonate aqueous solution, dried over magnesium sulfate and evaporated in vacuo. The residue was suspended in n-hexane and the precipitates were collected by filtration and dried to give 2-methyl-6-acetamidobenzyl chloride (19.28 g).
Name
2-methyl-6-acetamidobenzyl alcohol
Quantity
30 g
Type
reactant
Reaction Step One
Quantity
46.54 mL
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
14.25 mL
Type
reactant
Reaction Step Two

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